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Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of AMG 837 calcium hydrate's performance against other G protein-

coupled receptor 40 (GPR40) agonists. The following sections present supporting experimental

data, detailed methodologies, and visual representations of key biological pathways and

experimental workflows to validate its GPR40-dependent effects.

AMG 837 is a potent and orally bioavailable partial agonist of GPR40 (also known as Free

Fatty Acid Receptor 1 or FFAR1), a receptor predominantly expressed on pancreatic β-cells

and enteroendocrine cells.[1][2][3][4] Its activation leads to the potentiation of glucose-

stimulated insulin secretion (GSIS), making it a therapeutic target for type 2 diabetes.[1][2][5]

This guide will compare AMG 837 to other GPR40 agonists, including full agonists like AM-

1638 and AM-6226, and another partial agonist, TAK-875, to provide a comprehensive

overview of its pharmacological profile.

Comparative In Vitro Efficacy and Potency
The following tables summarize the in vitro performance of AMG 837 and its alternatives in

various assays designed to measure GPR40 activation.
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Compoun
d

Assay Cell Line Target
EC50
(nM)

Emax (%) Species

AMG 837 Ca2+ Flux CHO GPR40 13.5 ± 0.8
Partial

Agonist
Human

Ca2+ Flux CHO GPR40 22.6 ± 1.8 - Mouse

Ca2+ Flux CHO GPR40 31.7 ± 1.8 - Rat

Inositol

Phosphate
A9 GPR40 7.8 ± 1.2 - -

Inositol

Phosphate
GLUTag GPR40 -

Lower than

AM-1638
Mouse

GSIS
Isolated

Islets
GPR40 142 ± 20 - Rodent

AM-1638 Ca2+ Flux CHO GPR40 12.9 ± 1.4
Full

Agonist
Mouse

Inositol

Phosphate
A9 GPR40 -

Full

Agonist
-

Inositol

Phosphate
GLUTag GPR40 -

3-4 fold >

AMG 837
Mouse

GSIS
Isolated

Islets
GPR40 990 ± 150

3-4 fold >

AMG 837
Mouse

AM-6226 Ca2+ Flux CHO GPR40 -
Full

Agonist
-

GSIS
Isolated

Islets
GPR40 940 ± 600

3-4 fold >

AMG 837
Mouse

TAK-875 Ca2+ Flux - GPR40 14 - Human

EC50 represents the concentration of the compound that produces 50% of its maximal effect.

Emax represents the maximum effect of the compound.
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GPR40 Signaling Pathway
Activation of GPR40 by agonists like AMG 837 primarily initiates a Gαq-mediated signaling

cascade. This pathway involves the activation of phospholipase C (PLC), leading to the

generation of inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of

intracellular calcium (Ca2+), which is a key step in augmenting glucose-stimulated insulin

secretion from pancreatic β-cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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